Cas no 1805249-18-6 (5-Bromo-3-fluoro-2-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-3-fluoro-2-(trifluoromethyl)aniline
• CAS No: 1805249-18-6
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4971944
• Update Time: 2023-08-24

5-Bromo-3-fluoro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF4N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
• InChI Key： MWRPSTIQIFJYMI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26